We report a novel flexible capacitive pressure-pulse sensor array developed by integrating droplet-dispensed graphene oxide (GO) sensing elements and flexible electronics. The utilization of droplet-dispensing technology enables the fabrication multiple capacitive sensing elements rapidly while producing sensitive pressure sensors with excellent repeatability. The dispensed droplet volume (GO aqueous dispersion) ranged from around 33.5 to 65.4 pL with diameter ranging from 40 to 50 μm. The size (i.e., footprint and dielectric material thickness) of a sensing element can be controlled by the total GO dispersed per droplet. The fabrication process and preliminary characterization of these GO capacitive sensors are discussed in this paper. Thus far, we have shown that these sensors have a sensitivity of ∼10 −3 kPa −1 , with the relative permittivity of the dispensed GO being ∼6 (measured at a frequency of 600 kHz). We have also demonstrated that the printed sensing elements can be used for human wrist pulse sensing. Hence the technology described in this paper could potentially be used in wearable electronics for healthcare applications.

Convolutional neural networks (CNNs) offer potentially a better accuracy alternative for conventional deep learning tasks. The hardware implementation of CNN functionalities with conventional CMOS based devices still lags in area and energy efficiency. This has necessitated the investigations of unconventional devices, circuits, and architectures to efficiently mimic the functionality of neurons and synapses for neuromorphic applications. Spin-orbit torque magnetic tunnel junction (SOT-MTJ) device is capable of achieving energy and area efficient rectified linear unit (ReLU) activation functionality. This work utilizes the SOT-MTJ based ReLU for activation and max-pooling in a single unit to eliminate the need of dedicated hardware for pooling layer. Moreover, 2 × 2 multiply-accumulate-activate-pool (MAAP) is implemented by using four activation pairs each of which is fed by the crossbar output. The presented approach has been used to implement various CNN architectures and evaluated for CIFAR-10 image classification. The number of read/write operations reduce significantly by 2X in MAAP based CNN architectures. The results show that the area and energy in MAAP based CNN is improved by at least 25% and 82.9%, respectively, when compared with conventional CNN designs.

In the paper we propose a reconfigurable graphene-based Spiking Neural Network (SNN) architecture and a training methodology for initial synaptic weight values determination. The proposed graphene-based platform is flexible, comprising a programmable synaptic array which can be configured for different initial synaptic weights and plasticity functionalities and a spiking neuronal array, onto which various neural network structures can be mapped according to the application requirements and constraints. To demonstrate the validity of the synaptic weights training methodology and the suitability of the proposed SNN architecture for practical utilization, we consider character recognition and edge detection applications. In each case, the graphene-based platform is configured as per the application tailored SNN topology and initial state and SPICE simulated to evaluate its reaction to the applied input stimuli. For the first application, a 2-layer SNN is used to perform character recognition for 5 vowels. Our simulation indicates that the graphene-based SNN can achieve comparable recognition accuracy with the one delivered by a functionally equivalent Artificial Neural Network. Further, we reconfigure the architecture for a 3-layer SNN to perform edge detection on 2 grayscale images. SPICE simulation results indicate that the edge extraction results are close agreement with the one produced by classical edge detection operators. Our results suggest the feasibility and flexibility of the proposed approach for various application purposes. Moreover, the utilized graphene-based synapses and neurons operate at low supply voltage, consume low energy per spike, and exhibit small footprints, which are desired properties for largescale energy-efficient implementations.

Embedded-chip planar silver-elastomer interconnect technology is developed with flexible substrates and demonstrated for on-skin biophotonic sensor applications. This approach has several benefits and is also consistent with chip-thinning where the chip thickness is 100 microns and less. The key benefits from this approach arise because both the bottom and top sides are now available as flat surfaces for 3D integration of other components. It also results in the lowest electrical parasitics compared to flipchip with adhesives or printed-ramp interconnections with surface-assembled devices. Embedding of chips in flexible carriers was accomplished with direct screen-printed interconnects onto the chip pads in substrate cavities. Silver nanoflake-loaded polyurethane is utilized in the embedded-chip packages to provide the desired lower interconnect resistance and also reliability in flexible packages under deformed configurations. Viscoelastic models were utilized to model the interconnection stresses. Planar interconnects in flexible substrates are developed with conductive silver-loaded elastomer interconnects. This approach is compared to direct chip-on-flex assembly technology for reliability under bending and high-temperature storage. The embedded-chip technology is demonstrated through biophotonic sensor applications where light sources (LEDs) and photodetectors are embedded inside the package. Functional validation in bent configuration at low curvatures is shown by measuring pulse rate and muscle activity with human subjects. By extending this technology to nanowires in elastomers, further enhancement in electrical and reliability performance can be achieved.

The realization of molecular logic circuit is inseparable from the design and analysis of catalytic reaction chain, and the DNA catalytic gate plays an important role in it. Discuss the nature of the solution to DNA catalytic reaction system, using Khasminskii's periodicity and Lyapunov analysis methods to obtain the existence of non-trivial positive periodic solutions of the system, and the solution is globally attractive. The existence of the solution indicates that according to the mathematical model established by the DNA catalytic reaction system, the system may reach the expected concentration value of an ideal state and obtain better reaction data, which provides a theoretical basis for the realization of the DNA catalytic gate function. Numerical simulation results show that under the influence of random disturbance and periodic parameters, the solution to the random DNA catalytic reaction system exists and is globally attractive, which also reflects that the DNA catalytic reaction system can reach an ideal reaction state. The solution to the DNA catalytic system with random disturbance will converge on a certain value and oscillate periodically between the solution to the deterministic system.

The papers in this special section focus on materials and devices for flexible sensors. Presents recent advances in skin electronics, touch sensors for flexible display, near-infrared spectroscopy (NIRS) and organic electrochemical transistors (OECT), respectively. Three research article introduces new methods in flexible pressure sensing array, ammonia sensors and charge plasma junctionless tunnel field effect transistor (CP JLTFET), respectively.

The ever increasing field of application of nanodielectrics in electrical insulations calls for description of the mechanisms underlying the performance of these systems and for identification of the signs exposing their aging under high electric fields. Such approach is of particular interest to electrically insulating polymers because their chemical defects are of deleterious nature for their electrical properties and can largely degrade their performance at high electric fields. Although these defects usually leave spectroscopic signatures in terms of characteristic luminescence peaks, it is nontrivial to assign, in an unambiguous way, the identified peaks to specific chemical groups or defects because of the low intensity of the signal with the main reason being that the insulating polymers are weakly emitting materials under electric field. In this work, we go beyond the conventional electroluminescence technique to record spectroscopic features of insulating polymers. By introducing a single plane of silver nanoparticles (AgNPs) at the near-surface of thin polypropylene films, the electroluminescent signal is strongly enhanced by surface plasmons processes. The presence of AgNPs leads not only to a much higher electroluminescence intensity but also to a strong decrease of the electric field threshold for detection of light emission and to a phase-stabilization of the recorded spectra, thus improving the assignment of the characteristic luminescence peaks. Besides, the performed analyses bring evidence on the capability of AgNPs to trap and eject charges, and on the possibility to adjust the energetics of charge carriers in electrically insulating polymers at the electrode/dielectric contact via AgNPs.

Magnetic anisotropy energy (MAE) of two-dimensional (2D) magnetic materials is the key parameter for designing next-generation spintronic devices. Here, using first-principle calculations based on density functional theory (DFT), the variance in MAE and other magnetic properties is observed for transition metal (TM) doped bismuth monolayer (bismuthene). This doped system shows a significant modulation in the magnetic moment, MAE, Curie temperature Tc , and charge transfer. However, Mn-doped bismuthene exhibits half-metallicity with a maximum magnetic moment of 4μB (Bohr magneton) that is 17% higher than Fe-doped bismuthene. The maximum MAE extracted for Mn-doped bismuthene is 27.51% higher than the Ti-doped system. On the basis of these findings, the electronic and magnetic characteristics of Mn-doped bismuthene (Mn-Bi) and monolayer CrI 3 van der Waals (vdW) heterostructures are also investigated. In Mn-Bi/CrI 3 van der Waals heterostructure, the half-metal Mn-Bi can induce the half-metallicity in CrI 3 through charge transfer. Compared to other doped systems, Mn-Bi presents the most favorable magnetic properties. Thus, Mn-Bi/CrI 3 heterostructure paves the path for the development of spintronic devices.

Power delivery networks are responsible for supplying clean power to the integrated circuits. Power supply noise plays a critical role in determining the performance of high-speed very large scale integration circuits and systems. In order to maintain power integrity in high-speed systems, decoupling capacitors are used to maintain low impedance of the PDN to eventually minimize power supply noise. However, the discrete optimization problem of selecting decoupling capacitors becomes computationally challenging in the systems having stringent power integrity (PI) requirements. In this work, a novel approach using the Social-Learning Particle Swarm Optimization (SLPSO) technique along with Adaptive Region Search (ARS) is used to tackle the Large-Scale Optimization Problem (LSOP) of decoupling capacitor placement. Region Search (RS) is used to guide particles, followed by ARS to dynamical search for the local best positions and for particles to move faster across the search space while maintaining the diversity of the population. To demonstrate the proposed approach, three practical case studies are presented. The obtained results are compared with current state-of-the-art approaches. The proposed approach drastically reduces computation time and is consistent with better results than other approaches. This consistency of improvement in CPU time in the results of all the examples validates the proposed approach.

Nanoparticles containing thrombolytic medicines have been developed for thrombolysis applications in response to the increasing demand for effective, targeted treatment of thrombosis disease. In recent years, there has been a great deal of interest in nanoparticles that can be navigated and driven by a magnetic field. However, there are few review publications concerning the application of magnetic nanoparticles in thrombolysis. In this study, we examine the current state of magnetic nanoparticles in the application of in vitro and in vivo thrombolysis under a static or dynamic magnetic field, as well as the combination of magnetic nanoparticles with an acoustic field for dual-mode thrombolysis. We also discuss four primary processes of magnetic nanoparticles mediated thrombolysis, including magnetic nanoparticle targeting, magnetic nanoparticle trapping, magnetic drug release, and magnetic rupture of blood clot fibrin networks. This review will offer unique insights for the future study and clinical development of magnetic nanoparticles mediated thrombolysis approaches.